Cas no 3691-68-7 (Sodium N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulphanilamidate)

Sodium N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulphanilamidate structure
3691-68-7 structure
Product Name:Sodium N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulphanilamidate
CAS No:3691-68-7
MF:C12H12BrN4NaO2S
MW:379.208050727844
CID:318059
Update Time:2023-08-02

Sodium N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulphanilamidate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-, sodium salt (1:1)
    • sodium [(4-aminophenyl)sulfonyl](5-bromo-4,6-dimethylpyrimidin-2-yl)azanide
    • Sodium N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)sulphanilamidate
    • Sulfabromomethazine sodium
    • 3769OF3689
    • Sulfabromomethazine sodium anhydrous
    • Q27256638
    • 4-Amino-N-(5-bromo-4,6-dimethyl-2-pyrimidinyl)-N-sodiobenzenesulfonamide
    • Sodium (4-aminobenzene-1-sulfonyl)(5-bromo-4,6-dimethylpyrimidin-2-yl)azanide
    • Inchi: 1S/C12H12BrN4O2S.Na/c1-7-11(13)8(2)16-12(15-7)17-20(18,19)10-5-3-9(14)4-6-10;/h3-6H,14H2,1-2H3;/q-1;+1
    • InChI Key: BYTJZIVWFMOARV-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(=NC=1C)[N-]S(C1C=CC(=CC=1)N)(=O)=O.[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Topological Polar Surface Area: 95.3
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